Cas no 2248301-07-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(cyclopropylformamido)acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(cyclopropylformamido)acetate
• CAS No: 2248301-07-5
• MF: C₁₄H₁₂N₂O₅
• MW: 288.255483627319
• CID: 6208288
• PubChem ID: 165725054
• Update Time: 2025-06-28

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(cyclopropylformamido)acetate Chemical and Physical Properties

Names and Identifiers

• 2248301-07-5
• EN300-6513709
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(cyclopropylformamido)acetate

• Inchi： 1S/C14H12N2O5/c17-11(7-15-12(18)8-5-6-8)21-16-13(19)9-3-1-2-4-10(9)14(16)20/h1-4,8H,5-7H2,(H,15,18)
• InChI Key： GDCSNVLFPZQIKU-UHFFFAOYSA-N
• SMILES： O=C(C1CC1)NCC(=O)ON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 288.07462149g/mol
• Monoisotopic Mass: 288.07462149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 92.8Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(cyclopropylformamido)acetate

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(cyclopropylformamido)acetate

The compound 1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(cyclopropylformamido)acetate (CAS No. 2248301-07-5) is a highly specialized chemical entity with significant potential in the field of organic synthesis and drug discovery. This compound is characterized by its unique structure, which incorporates a 1,3-dioxoisoindoline core and a cyclopropylformamido substituent. The combination of these structural elements makes it a valuable building block for the development of bioactive molecules.

Recent advancements in chemical synthesis have enabled the efficient preparation of this compound through various methodologies. One notable approach involves the use of click chemistry principles, which allow for the rapid and selective formation of the isoindoline ring system. This method not only enhances the scalability of the synthesis but also ensures high purity and yield, making it suitable for large-scale production in pharmaceutical settings.

The cyclopropylformamido group attached to the isoindoline core introduces interesting electronic and steric properties to the molecule. This feature has been exploited in recent studies to investigate its potential as a bioisostere in medicinal chemistry. By replacing certain functional groups with their cyclopropyl analogs, researchers have observed enhanced pharmacokinetic profiles and improved bioavailability in preclinical models.

One of the most promising applications of this compound lies in its ability to serve as a template for peptide mimetics. The isoindoline framework has been shown to mimic certain secondary structures found in peptides, making it an attractive candidate for designing inhibitors of proteolytic enzymes. For instance, recent research has demonstrated that derivatives of this compound can effectively inhibit the activity of cysteine proteases, which are implicated in various pathological conditions such as inflammation and cancer.

In addition to its role in peptide mimicry, this compound has also been explored for its potential in radiopharmaceuticals. The incorporation of isotopes into its structure has been investigated for use in diagnostic imaging techniques such as positron emission tomography (PET). Initial studies suggest that these radiolabeled derivatives exhibit favorable pharmacokinetics and target specificity, paving the way for their use in clinical diagnostics.

The development of this compound has also benefited from advancements in computational chemistry. Molecular modeling studies have provided insights into its conformational flexibility and binding interactions with biological targets. These findings have guided further optimization efforts, leading to the identification of analogs with improved potency and selectivity.

Looking ahead, the versatility of 1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(cyclopropylformamido)acetate positions it as a key player in diverse areas of chemical research. Its unique structure and functional groups make it an ideal candidate for exploring novel therapeutic strategies and innovative materials science applications.